Cas no 2034312-55-3 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 2034312-55-3
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5824993
• PubChem ID: 122163019
• Update Time: 2025-10-05

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide
• 2034312-55-3
• F6574-0362
• AKOS032469828
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-1,5-dimethylpyrazole-3-carboxamide
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C15H15N5O2/c1-10-7-12(19-20(10)2)15(21)18-8-13-14(17-5-4-16-13)11-3-6-22-9-11/h3-7,9H,8H2,1-2H3,(H,18,21)
• InChI Key： XWEOEAXXFBNKCS-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(C2C=C(C)N(C)N=2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 2034312-55-3)

The compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide, identified by its CAS No. 2034312-55-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a furan ring, a pyrazine moiety, and a pyrazole-carboxamide group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug design. N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability. This aligns with the growing focus on AI-driven molecular optimization, where computational tools predict compound efficacy before synthesis. Such advancements address common search queries like "how to improve drug solubility" or "best heterocycles for medicinal chemistry," making this compound a relevant case study.

The furan-3-yl segment of the molecule is particularly noteworthy, as furan derivatives are known for their bioactivity in antimicrobial and anticancer applications. Coupled with the pyrazine core, which is prevalent in FDA-approved drugs like pyrazinamide, this compound’s scaffold offers a promising template for structure-activity relationship (SAR) studies. These aspects resonate with trending topics such as "furan-based drug candidates 2024" and "pyrazine derivatives in drug development," frequently searched in academic and industry circles.

From a synthetic chemistry perspective, the carboxamide group in N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide enhances stability and target binding affinity. This feature is pivotal for researchers investigating "amide bond formation techniques" or "carboxamide functionalization," popular keywords in organic chemistry forums. Additionally, the compound’s 1,5-dimethyl-1H-pyrazole unit contributes to metabolic resistance, a hot topic in discussions about "prolonging drug half-life" and "reducing hepatic clearance."

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional agrochemicals, its heterocyclic framework may offer lower ecotoxicity, addressing searches like "green chemistry in pesticide design." This positions CAS No. 2034312-55-3 as a candidate for sustainable crop protection solutions, a priority for modern agriculture. Furthermore, its potential as a kinase inhibitor aligns with oncology research trends, frequently queried as "next-gen kinase inhibitors" or "targeted cancer therapies."

In conclusion, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1,5-dimethyl-1H-pyrazole-3-carboxamide exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug discovery to sustainable agriculture—make it a compelling subject for both academia and industry, while its structural features cater to high-traffic search themes in scientific and technological domains.